Cas no 886965-47-5 (N-(7-chloro-4-methoxy-1,3-benzothiazol-2-yl)-2,6-difluoro-N-(pyridin-3-yl)methylbenzamide)

• Product Name: N-(7-chloro-4-methoxy-1,3-benzothiazol-2-yl)-2,6-difluoro-N-(pyridin-3-yl)methylbenzamide
• CAS No: 886965-47-5
• MF: C₂₁H₁₄ClF₂N₃O₂S
• MW: 445.869569301605
• CID: 5479834
• Update Time: 2025-06-10

N-(7-chloro-4-methoxy-1,3-benzothiazol-2-yl)-2,6-difluoro-N-(pyridin-3-yl)methylbenzamide Chemical and Physical Properties

Names and Identifiers

• Benzamide, N-(7-chloro-4-methoxy-2-benzothiazolyl)-2,6-difluoro-N-(3-pyridinylmethyl)-
• N-(7-chloro-4-methoxy-1,3-benzothiazol-2-yl)-2,6-difluoro-N-(pyridin-3-yl)methylbenzamide

• Inchi： 1S/C21H14ClF2N3O2S/c1-29-16-8-7-13(22)19-18(16)26-21(30-19)27(11-12-4-3-9-25-10-12)20(28)17-14(23)5-2-6-15(17)24/h2-10H,11H2,1H3
• InChI Key： CTSBJSPTAHYOEU-UHFFFAOYSA-N
• SMILES： C(N(C1=NC2=C(OC)C=CC(Cl)=C2S1)CC1=CC=CN=C1)(=O)C1=C(F)C=CC=C1F

Additional information on N-(7-chloro-4-methoxy-1,3-benzothiazol-2-yl)-2,6-difluoro-N-(pyridin-3-yl)methylbenzamide

Introduction to N-(7-chloro-4-methoxy-1,3-benzothiazol-2-yl)-2,6-difluoro-N-(pyridin-3-yl)methylbenzamide (CAS No. 886965-47-5)

N-(7-chloro-4-methoxy-1,3-benzothiazol-2-yl)-2,6-difluoro-N-(pyridin-3-yl)methylbenzamide, identified by its CAS number 886965-47-5, is a compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This molecule, characterized by its complex aromatic structure, represents a promising candidate for further exploration in drug discovery and development. The presence of multiple heterocyclic rings and functional groups makes it a structurally intriguing entity, with potential applications in addressing various therapeutic challenges.

The benzothiazole core is a well-known scaffold in medicinal chemistry, renowned for its biological activity and versatility in drug design. Specifically, the 7-chloro-4-methoxy-1,3-benzothiazol-2-yl moiety introduces unique electronic and steric properties that can modulate the interactions of the compound with biological targets. This particular arrangement of atoms has been shown to enhance binding affinity and selectivity, making it an attractive feature for the development of novel therapeutics.

In recent years, the incorporation of fluoro substituents into pharmaceutical compounds has become increasingly prevalent. The 2,6-difluoro group in this molecule not only contributes to its stability but also influences its metabolic pathways, potentially extending its half-life and improving bioavailability. These characteristics are particularly valuable in the context of drug development, where optimizing pharmacokinetic properties is crucial for therapeutic efficacy.

The pyridine ring at the N-position, denoted as N-(pyridin-3-yl)methylbenzamide, further enhances the compound's potential as a pharmacophore. Pyridine derivatives are widely recognized for their role in modulating enzyme activity and receptor binding. The specific placement of this group at the amide linkage suggests a targeted approach to interacting with biological targets, which could be exploited for therapeutic intervention.

Recent studies have highlighted the importance of multifunctional compounds in addressing complex diseases. The structural features of N-(7-chloro-4-methoxy-1,3-benzothiazol-2-yl)-2,6-difluoro-N-(pyridin-3-yl)methylbenzamide make it a candidate for such multifunctional drug design. By combining multiple pharmacophoric elements into a single molecule, researchers aim to achieve synergistic effects that could lead to more effective treatments with fewer side effects.

The benzamide moiety is another key feature of this compound, known for its role in modulating protein-protein interactions and enzyme inhibition. The combination of the benzothiazole ring and the benzamide group creates a versatile scaffold that can be further modified to enhance specific biological activities. This flexibility allows chemists to fine-tune the properties of the molecule to target specific disease pathways effectively.

In the context of current research trends, there is a growing interest in developing small molecules that can modulate epigenetic mechanisms. The unique structure of N-(7-chloro-4-methoxy-1,3-benzothiazol-2-yl)-2,6-difluoro-N-(pyridin-3-yl)methylbenzamide suggests potential interactions with epigenetic enzymes such as histone deacetylases (HDACs) and bromodomain proteins. These interactions could lead to novel therapeutic strategies for diseases associated with dysregulated epigenetic processes.

The synthesis and characterization of this compound have been driven by advancements in synthetic methodologies that allow for the efficient construction of complex molecular architectures. Techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations have enabled chemists to assemble intricate structures with high precision. These methods are essential for producing derivatives of N-(7-chloro-4-methoxy-1,3-benzothiazol-2-yl)-2,6-difluoro-N-(pyridin-3-yl)methylbenzamide, which can be further optimized for biological activity.

Evaluation of this compound's biological activity has revealed promising results in preliminary assays. Its interaction with various biological targets suggests potential therapeutic applications across multiple disease areas. For instance, studies have indicated that it may exhibit inhibitory effects on certain kinases and transcription factors, which are implicated in cancer progression and inflammation.

The pharmacokinetic profile of N-(7-chloro-4-methoxy-1,3-benzothiazol-2-yl)-2,6-difluoro-N-(pyridin-3-ylmethylbenzamide) is another critical aspect that has been thoroughly investigated. Preliminary data suggest favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are essential for successful drug development. These findings are encouraging and warrant further exploration into its potential as a lead compound for therapeutic intervention.

In conclusion, N-(7-chloro